Cas no 51529-02-3 (trans-(E)-Flupentixol Dihydrochloride)

• Product Name: trans-(E)-Flupentixol Dihydrochloride
• CAS No: 51529-02-3
• MF: C₂₃H₂₇Cl₂F₃N₂OS
• MW: 507.43949341774
• CID: 826028
• PubChem ID: 6506406
• Update Time: 2025-04-19

trans-(E)-Flupentixol Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• trans-(E)-Flupentixol Dihydrochloride
• 2-(4-{(3E)-3-[2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl }-1-piperazinyl)ethanol dihydrochloride
• TRANS-FLUPENTIXOL DICHYDROCHLORIDE, CRM STANDARD
• UNII-3O4NUH2R5R
• 3O4NUH2R5R
• (E)-flupentixol
• Fupentixol dihydrochloride
• Flupentixol (dihydrochloride)
• 51529-02-3
• 1-Piperazineethanol, 4-((3E)-3-(2-(trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-, hydrochloride (1:2)
• 2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol;dihydrochloride
• beta-Flupenthixol dihydrochloride
• AKOS022186110
• AS-16887
• (E)-Flupentixol dihydrochloride
• Q27896171
• HY-15856B
• CS-0027867
• .BETA.-FLUPENTHIXOL DIHYDROCHLORIDE
• cis-(Z)-Flupentixol Dihydrochloride
• 111GE006
• FLUPENTIXOL DIHYDROCHLORIDE
• Flupentixol dihydrochloride, (E)-
• beta-Flupenthixol hydrochloride
• trans-Flupentixol hydrochloride
• G60907
• 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-, dihydrochloride, (E)-
• 1-Piperazineethanol, 4-((3E)-3-(2-(trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-, dihydrochloride
• 2413-38-9
• SCHEMBL1153165
• Flupenthixol dihydrochloride
• SCHEMBL11427109
• 2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol dihydrochloride
• .BETA.-FLUPENTHIXOL HYDROCHLORIDE

• Inchi： 1S/C23H25F3N2OS.2ClH/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29;;/h1-2,4-8,16,29H,3,9-15H2;2*1H/b18-5+;;
• InChI Key： IOVDQEIIMOZNNA-MONHGIHASA-N
• SMILES： Cl.Cl.S1C2C=CC=CC=2/C(/C2C=C(C(F)(F)F)C=CC1=2)=C\CCN1CCN(CCO)CC1

Computed Properties

• Exact Mass: 506.11700
• Monoisotopic Mass: 506.1173245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 592
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 209-216°C
• PSA: 52.01000
• LogP: 6.08150

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiopyrans 1-benzothiopyrans Thioxanthenes